Cas no 2228318-42-9 (1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene)

• Product Name: 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene
• CAS No: 2228318-42-9
• MF: C₉H₇Cl₃
• MW: 221.51087975502
• CID: 6419979
• PubChem ID: 165754138
• Update Time: 2025-10-31

1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene
• EN300-1992615
• 2228318-42-9

• Inchi： 1S/C9H7Cl3/c1-6(5-10)7-3-2-4-8(11)9(7)12/h2-4H,1,5H2
• InChI Key： QGOZNLQNWSVTLI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=C)CCl)Cl

Computed Properties

• Exact Mass: 219.961333g/mol
• Monoisotopic Mass: 219.961333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene

Introduction to 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene (CAS No. 2228318-42-9)

1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene, identified by the chemical abstracts service number 2228318-42-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a dichlorobenzene core substituted with a chloropropenyl group, has garnered attention due to its versatile reactivity and potential applications in the development of novel agrochemicals and medicinal agents. The structural motif of this compound, combining electron-withdrawing chlorine atoms and a reactive alkenyl side chain, makes it a valuable intermediate in synthetic chemistry.

The synthesis of 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene typically involves the chlorination of benzene derivatives followed by selective functionalization of the propenyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally benign routes to this compound, reducing the reliance on harsh reagents and minimizing waste generation. These innovations align with the growing emphasis on sustainable chemistry practices in industrial and academic settings.

In the context of pharmaceutical research, 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene has been explored as a precursor for biologically active molecules. Its dichlorobenzene scaffold is a common feature in many drug candidates, where it serves as a pharmacophore for interactions with biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for therapeutic development.

One of the most intriguing aspects of 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene is its role in cross-coupling reactions. The presence of both chlorine atoms and an alkenyl group allows for diverse transformations, including Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures. These reactions have been leveraged to create novel heterocyclic compounds with potential applications in medicine and materials science.

Recent studies have also highlighted the utility of 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene in polymer chemistry. Its incorporation into monomers can yield polymers with tailored properties, such as enhanced thermal stability or biodegradability. This has opened up new avenues for developing advanced materials that meet the demands of various industries.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Researchers are investigating its behavior under different conditions to gain insights into reaction pathways and develop better predictive models for organic synthesis. Such knowledge is crucial for optimizing synthetic routes and improving yields in industrial processes.

From an environmental perspective, the handling and disposal of 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene must be carefully managed to mitigate any potential risks. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed during its synthesis and application to ensure worker safety and environmental protection.

The future prospects for 1,2-dichloro-3-(3-chloroprop-1-en-2-yl)benzene are promising, with ongoing research expected to uncover new applications and refine synthetic methodologies. As the field of organic chemistry continues to evolve, this compound will likely remain a cornerstone in the development of innovative chemical solutions.